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Compound of Interest

Compound Name: SM-21

Cat. No.: B15550617 Get Quote

To provide accurate and essential safety information for the proper disposal of "SM-21," it is

crucial to first identify the specific chemical compound you are working with. Initial research has

revealed that "SM-21" is an identifier for several distinct substances, each with different

properties and requiring unique disposal procedures.

The following compounds have been identified under the designation "SM-21":

N-(6-fluoro-1H-indazol-5-yl)-2-methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-

tetrahydropyridine-3-carboxamide (CAS Number: 864082-47-3): A laboratory chemical for

which a Safety Data Sheet (SDS) is available, indicating it is intended for the manufacture of

substances.[1]

SLEM SM21: A flammable liquid and vapor used as a filler for repairing surfaces. It is

classified as causing skin and eye irritation and is suspected of damaging the unborn child.

[2]

SM 21 (Lacquer solvent/Varnish thinner): A flammable liquid and vapor that can cause skin

and eye irritation, drowsiness, or dizziness, and may be fatal if swallowed and enters

airways.[3]

Antimicrobial Agent-21: A potent antimicrobial compound requiring specific handling and

disposal as hazardous chemical waste.[4]
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SM-21 maleate: A potent and selective σ2 antagonist with central effects, used in laboratory

research.[5]

To ensure the safety of all personnel and compliance with regulations, please specify which

"SM-21" compound you are using. Once the exact substance is identified, a detailed and

accurate disposal plan can be provided, including:

Step-by-step disposal procedures

A summary of quantitative data in a structured table

A visual diagram of the disposal workflow

Providing a generic disposal plan without this clarification would be unsafe and could lead to

improper handling of hazardous materials. Your safety is our primary concern, and we look

forward to providing you with the precise information you need upon clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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